Cas no 87532-41-0 (Ethanone, 1-(4-fluorophenyl)-2-hydroxy-2-(4-pyridinyl)-)

Ethanone, 1-(4-fluorophenyl)-2-hydroxy-2-(4-pyridinyl)- structure
87532-41-0 structure
Product name:Ethanone, 1-(4-fluorophenyl)-2-hydroxy-2-(4-pyridinyl)-
CAS No:87532-41-0
MF:C13H10FNO2
MW:231.222406864166
CID:655314
PubChem ID:13812202

Ethanone, 1-(4-fluorophenyl)-2-hydroxy-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-fluorophenyl)-2-hydroxy-2-(4-pyridinyl)-
    • 1-(4-fluorophenyl)-2-hydroxy-2-pyridin-4-ylethanone
    • 87532-41-0
    • DTXSID90550261
    • SCHEMBL8821906
    • 1-(4-Fluorophenyl)-2-hydroxy-2-(pyridin-4-yl)ethan-1-one
    • Inchi: InChI=1S/C13H10FNO2/c14-11-3-1-9(2-4-11)12(16)13(17)10-5-7-15-8-6-10/h1-8,13,17H
    • InChI Key: MBCZUXVTIWVZST-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C(=O)C(C2=CC=NC=C2)O)F

Computed Properties

  • Exact Mass: 231.06955672g/mol
  • Monoisotopic Mass: 231.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2Ų
  • XLogP3: 1.7

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